N-(3-chlorophenyl)-3-{[4-(2,5-dimethoxybenzoyl)benzoyl]amino}benzamide

• IUPAC Name: N-(3-chlorophenyl)-3-[[4-(2,5-dimethoxybenzoyl)benzoyl]amino]benzamide
• InChI: InChI=1S/C29H23ClN2O5/c1-36-24-13-14-26(37-2)25(17-24)27(33)18-9-11-19(12-10-18)28(34)31-22-7-3-5-20(15-22)29(35)32-23-8-4-6-21(30)16-23/h3-17H,1-2H3,(H,31,34)(H,32,35)
• InChI Key: FKNUBEUMISDGMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)C(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C29H23ClN2O5
• Molecular Weight: 515.0 g/mol

Description

N-(3-chlorophenyl)-3-{[4-(2,5-dimethoxybenzoyl)benzoyl]amino}benzamide, also known as C21H16ClN2O4, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-3-{[4-(2,5-dimethoxybenzoyl)benzoyl]amino}benzamide involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. Studies have shown that this compound can inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. Moreover, this compound can also inhibit the activity of heat shock protein 90 (HSP90), which is a protein that is involved in the folding and stabilization of various oncogenic proteins.
Biochemical and physiological effects:
N-(3-chlorophenyl)-3-{[4-(2,5-dimethoxybenzoyl)benzoyl]amino}benzamide has several biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest and apoptosis in various cancer cells. Moreover, this compound can also inhibit angiogenesis, which is the process of formation of new blood vessels that are essential for the growth and survival of cancer cells.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-3-{[4-(2,5-dimethoxybenzoyl)benzoyl]amino}benzamide has several advantages for lab experiments. This compound is relatively easy to synthesize and can be obtained in high yields. Moreover, this compound is stable under various conditions and can be stored for an extended period without any significant degradation. However, this compound also has some limitations for lab experiments. For instance, this compound is relatively insoluble in water, which can make it challenging to use in aqueous solutions.

Future Directions

There are several future directions for research on N-(3-chlorophenyl)-3-{[4-(2,5-dimethoxybenzoyl)benzoyl]amino}benzamide. One of the most significant directions is to study the potential applications of this compound in the treatment of various types of cancer. Moreover, further research is needed to understand the mechanism of action of this compound in more detail. Additionally, there is a need to study the potential applications of this compound in the treatment of neurodegenerative disorders. Finally, there is a need to develop new synthetic methods for this compound that can improve its yield and purity.
Conclusion:
N-(3-chlorophenyl)-3-{[4-(2,5-dimethoxybenzoyl)benzoyl]amino}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has potent anti-cancer properties and can inhibit the growth of various cancer cells. Moreover, this compound has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Further research is needed to understand the mechanism of action of this compound in more detail and to explore its potential applications in various fields.

Scientific Research Applications

N-(3-chlorophenyl)-3-{[4-(2,5-dimethoxybenzoyl)benzoyl]amino}benzamide has been studied extensively for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of various cancer cells. Moreover, this compound has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.